![molecular formula C17H20N2O3 B5679111 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-furylmethyl)piperazine](/img/structure/B5679111.png)
1-(1,3-benzodioxol-5-ylmethyl)-4-(2-furylmethyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(1,3-benzodioxol-5-ylmethyl)-4-(2-furylmethyl)piperazine is a compound of interest in the field of organic chemistry, known for its unique structure and potential applications. The compound features a piperazine ring substituted with benzodioxol and furylmethyl groups, which contribute to its distinct chemical and physical properties.
Synthesis Analysis
The synthesis of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2-furylmethyl)piperazine and related compounds typically involves multi-step organic reactions, including condensation, oxidation, and reductive amination processes. One approach might involve the initial preparation of key intermediates followed by their subsequent functionalization and combination to form the target compound. Detailed synthetic routes would depend on the desired analogs and functional groups present in the final molecule (Rajkumar, A. Kamaraj, & K. Krishnasamy, 2014).
Molecular Structure Analysis
Studies on closely related compounds have shown that they adopt very similar molecular conformations. However, variations in substituents can lead to different intermolecular interactions, such as hydrogen bonding, which in turn affects the compound's overall structure and stability. For example, three closely related 1-[(1,3-benzodioxol-5-yl)methyl]-4-(halobenzoyl)piperazines showed similar conformations but different intermolecular interactions based on the presence or absence of hydrogen bonds (Ninganayaka Mahesha et al., 2019).
properties
IUPAC Name |
1-(1,3-benzodioxol-5-ylmethyl)-4-(furan-2-ylmethyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3/c1-2-15(20-9-1)12-19-7-5-18(6-8-19)11-14-3-4-16-17(10-14)22-13-21-16/h1-4,9-10H,5-8,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXXKCQMDHOMRPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=CC3=C(C=C2)OCO3)CC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1,3-Benzodioxol-5-ylmethyl)-4-(furan-2-ylmethyl)piperazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.